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Compound of Interest

Compound Name: Manganese stearate

Cat. No.: B148106

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
manganese stearate, a compound used in various industrial and pharmaceutical applications.
[1] Given the limited direct toxicological data for manganese stearate, this document
incorporates information on the hazards associated with manganese and its compounds, as
well as other metal stearates, to provide a thorough understanding of the potential risks.

Chemical and Physical Properties

Manganese stearate is the manganese salt of stearic acid, classified as a metal soap.[2] It
typically appears as a pale pink or off-white powder.[3] Key physical and chemical properties
are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b148106?utm_src=pdf-interest
https://www.benchchem.com/product/b148106?utm_src=pdf-body
https://www.inchem.org/documents/icsc/icsc/eics0174.htm
https://www.benchchem.com/product/b148106?utm_src=pdf-body
https://www.benchchem.com/product/b148106?utm_src=pdf-body
https://academic.oup.com/toxsci/article/124/2/414/1685593
https://pubmed.ncbi.nlm.nih.gov/15105259/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Chemical Formula C36H70Mn0O4 [2][3]
Molecular Weight 621.89 g/mol [3114]
Appearance Pale pink/off-white powder [3]

Odor Odorless or faint fatty odor [3]
Melting Point ~110-120 °C [3]
Boiling Point =359.4 °C [3]
Solubility in Water Insoluble [2][3]

o . Soluble in hot oils and certain
Solubility in Organic Solvents ] [3]
organic solvents

Flash Point 162.4 °C [3]

Toxicological Data

Direct and comprehensive toxicological data for manganese stearate is not readily available in
published literature. Therefore, the toxicological profile is largely inferred from data on
manganese and its compounds. The primary health concern associated with overexposure to
manganese is neurotoxicity.[5][6]

Acute Toxicity:

While specific LD50 and LC50 values for manganese stearate are not available, data for other
manganese compounds suggest low acute toxicity via oral and inhalation routes.[4][7]
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Route of . Compound
Species Value Source
Exposure Tested
Wistar Rat LD50 > 2000
Oral Manganese [4]
(female) mg/kg bw
LC50>5.14
Inhalation Han Wistar Rat mg/L (4 hours, Manganese [4]
dust)
_ Manganese
Dermal - No data available [7]
Stearate

Chronic Toxicity and Neurotoxicity:

Chronic exposure to manganese, primarily through inhalation of dust, can lead to a serious
neurological disorder known as manganism, which presents with Parkinson-like symptoms.[3]
[5][6] These symptoms can include tremors, muscle rigidity, and cognitive impairment.[8] The
central nervous system, particularly the basal ganglia, is the primary target for manganese
toxicity.[3][9][10]

Signaling Pathways in Manganese Neurotoxicity

The neurotoxic effects of manganese are complex and involve multiple cellular pathways. A key
mechanism is the induction of oxidative stress and mitochondrial dysfunction.
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Caption: Proposed signaling pathway for manganese-induced neurotoxicity.

Hazard Identification and Precautions
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4.1. Health Hazards

 Inhalation: Prolonged inhalation of manganese stearate dust may be harmful and can lead

to respiratory irritation.[6] The primary concern is the potential for manganese to cause

neurotoxicity.[11]

» Skin Contact: Direct contact may cause mild, temporary irritation.[6][12]

o Eye Contact: Direct contact with the powder may cause temporary irritation.[6]

» Ingestion: Expected to be a low ingestion hazard.[12]

4.2. Fire and Explosion Hazards

Manganese stearate is a combustible powder and, like many organic powders, can form

explosive mixtures with air if dispersed in sufficient concentrations.[1][13]

Hazard Parameter

Description

Combustible Dust

Fine dust dispersed in air can be ignited.

Minimum Ignition Energy (MIE)

The lowest electrical spark energy required to

ignite a dust cloud.

Minimum Explosible Concentration (MEC)

The lowest concentration of dust in air that can

lead to an explosion.

Maximum Explosion Pressure (Pmax)

The highest pressure reached during a dust

explosion in a closed vessel.

Dust Deflagration Index (Kst)

A measure of the severity of a dust explosion.

Experimental Protocols

5.1. Skin Irritation Testing (based on OECD Guideline 439)

This in vitro test method uses reconstructed human epidermis to assess the skin irritation

potential of a substance.
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Assess Cell Viabilty
(e.g.. MTT assay)

Prepare Reconstructed Apply Manganese Stearate Incubate for a defined period Rinse and blot di Post-incubation period
Human Epidermis (RhE) Tissue (and controls) to tissue surface (e.g., 60 minutes) Yy (e.g., 42 hours)

Analyze Data and Classify

Click to download full resolution via product page
Caption: Experimental workflow for in vitro skin irritation testing.
5.2. Dust Explosion Testing (based on ASTM E1226)

This method determines the maximum explosion pressure and the maximum rate of pressure
rise of a dust cloud in a closed vessel.
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(defined particle size and moisture)

l

Place sample in 20-L
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l

Disperse dust with compressed air

Ignite with chemical ignitors

Measure pressure change over time
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l
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Caption: Workflow for determining dust explosion characteristics.
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Safe Handling and Storage

6.1. Engineering Controls

Work in a well-ventilated area.[5]

6.2. Personal Protective Equipment (PPE)

Use local exhaust ventilation to control airborne dust.[13]

For procedures that may generate significant dust, use a fume hood or a glove box.

Use non-sparking tools and explosion-proof equipment where dust clouds may form.[5]

Protection Type Recommendation

Source

) Wear tightly fitting safety
Eye/Face Protection o ]
goggles with side-shields.

[5]

Wear impervious clothing and
Skin Protection chemical-resistant gloves (e.g.,

nitrile).

[5]

If exposure limits are exceeded
) ) or dust is generated, use a full-
Respiratory Protection ) ]
face respirator with an

appropriate particulate filter.

[5]

6.3. Handling and Storage

Avoid contact with skin and eyes.[5]

Avoid the formation of dust and aerosols.[5]

First Aid Measures

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Store away from incompatible materials such as strong oxidizing agents.[6]

© 2025 BenchChem. All rights reserved. 7/11

Tech Support


https://www.tandfonline.com/doi/abs/10.1080/02772248.2015.1005428
https://pmc.ncbi.nlm.nih.gov/articles/PMC3980863/
https://www.tandfonline.com/doi/abs/10.1080/02772248.2015.1005428
https://www.tandfonline.com/doi/abs/10.1080/02772248.2015.1005428
https://www.tandfonline.com/doi/abs/10.1080/02772248.2015.1005428
https://www.tandfonline.com/doi/abs/10.1080/02772248.2015.1005428
https://www.tandfonline.com/doi/abs/10.1080/02772248.2015.1005428
https://www.tandfonline.com/doi/abs/10.1080/02772248.2015.1005428
https://www.tandfonline.com/doi/abs/10.1080/02772248.2015.1005428
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.1011947/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Exposure Route

First Aid Procedure

Source

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration and seek

immediate medical attention.

[5]

Skin Contact

Take off contaminated clothing
immediately. Wash the affected
area with soap and plenty of
water. Consult a doctor if

irritation persists.

[5]

Eye Contact

Rinse with pure water for at
least 15 minutes. Consult a

doctor.

[5]

Ingestion

Rinse mouth with water. Do not
induce vomiting. Call a doctor
or Poison Control Center

immediately.

[5]

Accidental Release and Disposal

8.1. Accidental Release

Avoid dust formation.[5]

Evacuate personnel to safe areas.[5]

Wear appropriate personal protective equipment.[5]

Collect the spilled material using a method that does not generate dust (e.g., HEPA-filtered

vacuum) and place it in a suitable, closed container for disposal.[5]

8.2. Disposal

o Dispose of waste and residues in accordance with local, state, and federal regulations.
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e Do not allow the product to enter drains.[3]

Occupational Exposure Limits

Occupational exposure limits for manganese stearate have not been specifically established.
However, limits for manganese and its compounds should be followed.

Organization Limit Source
OSHA (PEL) 5 mg/m3 (Ceiling) [71[14]
1 mg/m3 (TWA), 3 mg/m3
NIOSH (REL) [14]
(STEL)

0.02 mg/m? (Respirable
ACGIH (TLV) fraction, TWA), 0.1 mg/m3 [14]
(Inhalable fraction, TWA)

Disclaimer: This document is intended for informational purposes only and does not constitute
professional medical or safety advice. Always consult the most current Safety Data Sheet
(SDS) for manganese stearate and follow all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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